Cas no 864178-58-5 (BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER)

BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER structure
864178-58-5 structure
Product Name:BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
CAS No:864178-58-5
MF:C12H13F3O3
MW:262.225034475327
CID:3386621
PubChem ID:69806879
Update Time:2025-04-21

BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
    • Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate
    • CS-0192433
    • JUEBMTXOMREIGK-UHFFFAOYSA-N
    • 864178-58-5
    • MFCD32632063
    • SCHEMBL6510102
    • 4-ethoxy-3-trifluoromethyl-benzoic acid ethyl ester
    • E95476
    • Inchi: 1S/C12H13F3O3/c1-3-17-10-6-5-8(11(16)18-4-2)7-9(10)12(13,14)15/h5-7H,3-4H2,1-2H3
    • InChI Key: JUEBMTXOMREIGK-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(OCC)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 262.08167876Da
  • Monoisotopic Mass: 262.08167876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.5Ų

BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER Pricemore >>

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